![molecular formula C16H12ClNO3 B5776249 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one](/img/structure/B5776249.png)
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one, also known as GW501516, is a synthetic drug that has gained popularity in the scientific research community due to its potential as a performance-enhancing drug. It was initially developed as a treatment for metabolic and cardiovascular diseases, but its ability to improve endurance and reduce body fat has attracted the attention of athletes and bodybuilders.
Mechanism of Action
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway, which plays a key role in regulating energy metabolism. Activation of this pathway leads to an increase in fatty acid oxidation and glucose uptake, resulting in improved endurance and reduced body fat.
Biochemical and Physiological Effects:
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been shown to improve endurance and reduce body fat in animal studies. It has also been found to improve insulin sensitivity and reduce inflammation in obese mice. In human studies, 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been shown to increase HDL cholesterol levels and reduce triglyceride levels.
Advantages and Limitations for Lab Experiments
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has several advantages for lab experiments, including its ability to improve endurance and reduce body fat in animal models. However, its potential as a performance-enhancing drug has raised ethical concerns, and its long-term safety and efficacy in humans have not been fully established.
Future Directions
There are several potential future directions for research on 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one, including its use as a treatment for metabolic and cardiovascular diseases, its potential as a performance-enhancing drug, and its effects on other physiological parameters such as muscle mass and bone density. Further studies are needed to fully understand the long-term safety and efficacy of 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one in humans.
Synthesis Methods
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one is synthesized through a multi-step process involving the reaction of 2-chloroacetyl chloride with 3-methylphenol to form 2-(3-methylphenoxy)acetyl chloride. This intermediate is then reacted with 2-amino-4-chlorobenzoic acid to form the final product, 7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one.
Scientific Research Applications
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one has been extensively studied for its potential as a treatment for metabolic and cardiovascular diseases, such as diabetes, obesity, and dyslipidemia. It has also been investigated for its ability to improve endurance and reduce body fat in athletes and bodybuilders.
properties
IUPAC Name |
7-chloro-2-[(3-methylphenoxy)methyl]-3,1-benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO3/c1-10-3-2-4-12(7-10)20-9-15-18-14-8-11(17)5-6-13(14)16(19)21-15/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GONFDYPDIPRKIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC2=NC3=C(C=CC(=C3)Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-2-[(3-methylphenoxy)methyl]-4H-3,1-benzoxazin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.